Cas no 66322-78-9 (Tris(3-phthalimidopropyl)amine)

• Product Name: Tris(3-phthalimidopropyl)amine
• CAS No: 66322-78-9
• MF: C₃₃H₃₀N₄O₆
• MW: 578.614508152008
• CID: 2951251
• PubChem ID: 10099709
• Update Time: 2025-04-21

Tris(3-phthalimidopropyl)amine Chemical and Physical Properties

Names and Identifiers

• 三-(酞亚胺基丙基)胺
• tris(3-phthalimidopropyl)amine
• N,N,N-tris(3-phthaliMidopropyl)aMine
• 2,2',2''-(Nitrilotris(propane-3,1-diyl))tris(isoindoline-1,3-dione)
• 66322-78-9
• Tris(3-phthalimidopropyl)amine

• Inchi： 1S/C33H30N4O6/c38-28-22-10-1-2-11-23(22)29(39)35(28)19-7-16-34(17-8-20-36-30(40)24-12-3-4-13-25(24)31(36)41)18-9-21-37-32(42)26-14-5-6-15-27(26)33(37)43/h1-6,10-15H,7-9,16-21H2
• InChI Key： IWGBOMFWNKDZSB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCN(CCCN1C(C2C=CC=CC=2C1=O)=O)CCCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 578.21653469g/mol
• Monoisotopic Mass: 578.21653469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115